5'-Chloro-1'-[(4-methoxyphenyl)methyl]spiro[1,3-dioxane-2,3'-indole]-2'-one

• CAS: 876890-81-2
• Molecular Formula: C19H18ClNO4
• Molecular Weight: 359.8g/mol
• SMILES: COC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Cl)C4(C2=O)OCCCO4
• InChI: InChI=1S/C19H18ClNO4/c1-23-15-6-3-13(4-7-15)12-21-17-8-5-14(20)11-16(17)19(18(21)22)24-9-2-10-25-19/h3-8,11H,2,9-10,12H2,1H3
• InChIKey: JZIFUKYSIQSNIT-UHFFFAOYSA-N

5'-Chloro-1'-[(4-methoxyphenyl)methyl]spiro[1,3-dioxane-2,3'-indole]-2'-one (CAS 876890-81-2) is a synthetic spirocyclic oxindole derivative with molecular formula C₁₉H₁₈ClNO₄ and molecular weight 359.81 g/mol. The compound features a rigid spiro[1,3-dioxane-2,3'-indole] core bearing a 5'-chloro substituent on the oxindole ring and an N1'-(4-methoxybenzyl) group.

5'-Chloro-1'-[(4-methoxyphenyl)methyl]spiro[1,3-dioxane-2,3'-indole]-2'-one (CAS 876890-81-2): Spirocyclic Oxindole Scaffold for SAR-Driven Procurement & Chemical Biology

5'-Chloro-1'-[(4-methoxyphenyl)methyl]spiro[1,3-dioxane-2,3'-indole]-2'-one (CAS 876890-81-2) is a synthetic spirocyclic oxindole derivative with molecular formula C₁₉H₁₈ClNO₄ and molecular weight 359.81 g/mol. The compound features a rigid spiro[1,3-dioxane-2,3'-indole] core bearing a 5'-chloro substituent on the oxindole ring and an N1'-(4-methoxybenzyl) group . This scaffold is structurally related to spiro-oxindole pharmacophores investigated as MDM2-p53 protein-protein interaction inhibitors and NaV1.7 channel blockers, although the specific biological profile of this compound remains to be fully characterized in the peer-reviewed primary literature [1]. As a member of the broader spiro[1,3-dioxane-2,3'-indolin]-2'-one chemotype — a class known for anticonvulsant activity in maximal electroshock seizure (MES) models — the compound's differentiated substitution pattern (para-methoxybenzyl at N1' and chloro at C5') offers distinct physicochemical and pharmacological tuning opportunities relative to its closest structural analogs [2].

1 Spirocyclic oxindole building block for SAR-driven discovery programs

2 5'-Chloro & N1'-(4-methoxybenzyl) substitution for physicochemical tuning

3 Scaffold investigated in MDM2-p53 and NaV1.7 target contexts

• [1] Wang, S.; et al. Structure-Based Design of Spiro-oxindoles as Potent, Specific Small-Molecule Inhibitors of the MDM2–p53 Interaction. J. Med. Chem. 2006, 49, 3432–3435. View Source
• [2] Rajopadhye, M.; Popp, F. D. Potential Anticonvulsants. 11. Synthesis and Anticonvulsant Activity of Spiro[1,3-dioxolane-2,3'-indolin]-2'-ones and Structural Analogues. J. Med. Chem. 1988, 31 (5), 1001–1005. View Source

Why 5'-Chloro-1'-[(4-methoxyphenyl)methyl]spiro[1,3-dioxane-2,3'-indole]-2'-one Cannot Be Interchanged with Close Analogs: Key Differentiation Drivers

Within the spiro[1,3-dioxane-2,3'-indolin]-2'-one chemical series, small structural modifications at the N1' and C5' positions produce substantial differences in physicochemical properties, target engagement potential, and in vivo pharmacokinetic behavior. The 4-methoxybenzyl N1' substituent in the target compound (CAS 876890-81-2) confers distinct hydrogen-bond acceptor capacity (OCH₃ at the para position), lipophilicity modulation, and conformational restriction compared to the ortho-methoxybenzyl isomer (CAS 853751-69-6), the unsubstituted N–H parent (CAS 853902-11-1), the N-phenoxyethyl analog (CAS 853751-72-1), or the N-propyl derivative [1]. In the anticonvulsant class represented by spiro[1,3-dioxolane/dioxane-2,3'-indolin]-2'-ones, the presence and position of halogen and N-alkyl substituents have been shown to directly determine ED₅₀ values in MES models, rendering generic 'spiro-oxindole' substitution scientifically invalid without quantitative head-to-head comparison [2]. Researchers and procurement officers must therefore evaluate each analog on its own specific structural merits rather than treating the chemotype as interchangeable.

para-Methoxybenzyl (this compound) vs. ortho isomer: Lipophilicity and electronic effects may shift ADME profiles and target engagement.

N1'-(4-Methoxybenzyl) substitution removes H-bond donor present in N–H parent, altering CNS permeability potential.

Phenoxyethyl analog has greater conformational flexibility, which may reduce entropic binding advantage.

• [1] Chemenu. Comparative CAS listings and molecular data for 5'-chloro-1'-substituted spiro[1,3-dioxane-2,3'-indole]-2'-one analogs (CAS 876890-81-2, 853751-69-6, 853902-11-1, 853751-72-1). Vendor Technical Datasheets. View Source
• [2] Rajopadhye, M.; Popp, F. D. Potential Anticonvulsants. 11. Synthesis and Anticonvulsant Activity of Spiro[1,3-dioxolane-2,3'-indolin]-2'-ones and Structural Analogues. J. Med. Chem. 1988, 31 (5), 1001–1005. View Source

Quantitative Differentiation Evidence for 5'-Chloro-1'-[(4-methoxyphenyl)methyl]spiro[1,3-dioxane-2,3'-indole]-2'-one Against Closest Structural Analogs

Para-Methoxybenzyl vs. Ortho-Methoxybenzyl N1'-Substitution: Positional Isomerism Yields Distinct Computed LogP and Topological Polar Surface Area

The target compound bearing a para-methoxybenzyl group at N1' exhibits a computed XLogP3 of approximately 3.2 and a topological polar surface area (TPSA) of approximately 48.0 Ų, compared to the ortho-methoxybenzyl positional isomer (CAS 853751-69-6) which has a computed XLogP3 of approximately 3.0 and TPSA of approximately 48.0 Ų. While TPSA remains identical due to the same atom composition, the ~0.2 log unit difference in lipophilicity arises from differential intramolecular electronic effects of the methoxy group orientation, which can influence membrane permeability and non-specific protein binding [1]. These computed values are derived from PubChem's XLogP3 algorithm applied to the respective SMILES structures, and represent class-consistent estimates pending experimental determination.

XLogP3: para vs. ortho

Data to verify

ΔXLogP3 ≈ +0.2 (para higher)

Lipophilicity shift may alter membrane permeability trends.

Computed via PubChem XLogP3; experimental logP not yet available.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 ≈ 3.2 (estimated from SMILES using PubChem XLogP3 algorithm)
Comparator Or Baseline	5'-Chloro-1'-[(2-methoxyphenyl)methyl]spiro[1,3-dioxane-2,3'-indole]-2'-one (ortho isomer, CAS 853751-69-6): XLogP3 ≈ 3.0
Quantified Difference	ΔXLogP3 ≈ +0.2 log units (para vs. ortho)
Conditions	Computed via PubChem XLogP3 3.0 algorithm; experimental logP not yet reported for either compound

Why This Matters

A 0.2 log unit difference in XLogP3 translates to an approximately 1.6-fold difference in octanol-water partition coefficient, which can affect compound distribution in biphasic reaction systems, chromatographic retention behavior, and predict in vivo absorption/distribution trends in early-stage drug discovery.

• [1] PubChem Computed Properties. XLogP3 and TPSA values estimated from canonical SMILES for CAS 876890-81-2 and CAS 853751-69-6. National Center for Biotechnology Information. View Source

N1'-(4-Methoxybenzyl) vs. N1'-H Parent: N-Alkylation Confers ~120 Da Molecular Weight Increase and Eliminates Hydrogen-Bond Donor Capacity

Compared to the N1'-unsubstituted parent compound 5'-chlorospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one (CAS 853902-11-1, MW = 239.65 g/mol, one H-bond donor), the target compound (MW = 359.81 g/mol, zero H-bond donors) is ~120 Da heavier and lacks the indolinone N–H hydrogen-bond donor present in the parent . In the spiro-indolinone anticonvulsant series, the N1'–H group in the parent compound (CAS 853902-11-1) is critical for hydrogen-bonding interactions with the biological target; N-alkylation with a 4-methoxybenzyl group removes this H-bond donor capacity while introducing a distal H-bond acceptor (the methoxy oxygen), potentially redirecting target selectivity . The parent compound has demonstrated anticonvulsant activity in the MES test (class-level inference from the structurally analogous 5'-chlorospiro[1,3-dioxolane-2,3'-indolin]-2'-one which showed ED₅₀ = 27.97 mg/kg in mice, i.p.) [1].

MW & HBD vs. N-H Parent

Class-level inference

ΔMW ≈ +120 Da; HBD count = 0 (parent = 1)

Absence of H-bond donor and higher MW may reduce CNS permeability.

From vendor datasheets; parent anticonvulsant class-level evidence.

Evidence Dimension	Molecular weight; hydrogen-bond donor count
Target Compound Data	MW = 359.81 g/mol; HBD count = 0
Comparator Or Baseline	5'-Chlorospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one (N-H parent, CAS 853902-11-1): MW = 239.65 g/mol; HBD count = 1
Quantified Difference	ΔMW = +120.16 g/mol; ΔHBD = −1
Conditions	Molecular properties from vendor technical datasheets and ChemSpider records

Why This Matters

The absence of an H-bond donor and higher molecular weight in the target compound predict reduced passive blood-brain barrier permeability (via RO5 analysis) compared to the N-H parent, which is a critical consideration when selecting building blocks for CNS vs. peripheral target programs.

• [1] Rajopadhye, M.; Popp, F. D. Potential Anticonvulsants. 11. J. Med. Chem. 1988, 31 (5), 1001–1005. (ED₅₀ = 27.97 mg/kg reported for the dioxolane analog; dioxane analog evaluated in the same study.) View Source

N1'-(4-Methoxybenzyl) vs. N1'-(2-Phenoxyethyl): Differentiated H-Bond Acceptor Topology and Conformational Flexibility

The target compound's 4-methoxybenzyl N1' substituent provides a single, geometrically constrained hydrogen-bond acceptor (the para-methoxy oxygen) positioned distal to the spiro core, whereas the N1'-(2-phenoxyethyl) analog (CAS 853751-72-1, same molecular formula C₁₉H₁₈ClNO₄, MW = 359.81) contains a flexible ethylene linker between the oxindole nitrogen and the phenoxy group, introducing an additional rotatable bond and a different H-bond acceptor geometry (ether oxygen vs. methoxy oxygen) . Although both compounds share identical molecular formula and molecular weight, the topological arrangement of their H-bond acceptor pharmacophores differs: the 4-methoxybenzyl group positions the acceptor ~5–6 Å from the spiro core with restricted conformational freedom, while the phenoxyethyl linker allows greater conformational sampling [1].

Flexibility vs. Phenoxyethyl

Supporting evidence

ΔRotatable bonds = −2; constrained methoxy acceptor

Reduced flexibility may lower entropic penalty upon target binding.

Based on SMILES analysis; experimental binding entropy data not available.

Evidence Dimension	Rotatable bond count; H-bond acceptor spatial positioning
Target Compound Data	Rotatable bonds (N1'-substituent): 3 (CH₂–Ar, Ar–O, O–CH₃); acceptor at ~5–6 Å from spiro carbon with limited conformational freedom
Comparator Or Baseline	5'-Chloro-1'-(2-phenoxyethyl)spiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one (CAS 853751-72-1): Rotatable bonds: 5 (includes CH₂–CH₂–O–Ar); acceptor at variable distance due to ethylene linker flexibility
Quantified Difference	ΔRotatable bonds = −2; reduced conformational entropy penalty upon target binding for the target compound
Conditions	Structural comparison based on canonical SMILES analysis; experimental binding entropy data not available for either compound

Why This Matters

Reduced conformational flexibility in the target compound may translate to a more favorable entropic component of binding free energy (lower ΔS penalty upon target engagement) relative to the phenoxyethyl analog, a factor increasingly prioritized in fragment-based and structure-based drug design campaigns.

• [1] Chemenu. CAS 853751-72-1: 5'-Chloro-1'-(2-phenoxyethyl)-1',2'-dihydrospiro[1,3-dioxane-2,3'-indole]-2'-one. Vendor Technical Datasheet. View Source

Class-Level Anticonvulsant Pharmacophore: 5'-Chloro and Spiro-Dioxane Scaffold Contribution to MES Activity

The spiro[1,3-dioxane-2,3'-indolin]-2'-one scaffold has been experimentally validated in the maximal electroshock seizure (MES) model as an anticonvulsant pharmacophore. In the foundational study by Rajopadhye and Popp (1988), the closely related 5'-chlorospiro[1,3-dioxolane-2,3'-indolin]-2'-one demonstrated an ED₅₀ of 27.97 mg/kg (mice, i.p.) in the MES test, while the dioxane analog spiro[1,3-dioxane-2,3'-indolin]-2'-one was also evaluated and found to possess anticonvulsant activity, confirming that the dioxane ring is a viable bioisostere of the dioxolane in this pharmacophore [1]. The 5'-chloro substituent was identified as the optimal halogen for MES potency within the series, and structural modifications at N1' were shown to modulate activity [1]. The target compound combines the activity-conferring 5'-chloro substituent with an N1'-(4-methoxybenzyl) group — a substitution pattern that has not been directly evaluated in published MES studies but, based on class-level SAR, is predicted to alter both potency and CNS penetration relative to the N–H or N-alkyl parent compounds .

MES Anticonvulsant SAR

Class-level

Closest analog ED₅₀ = 27.97 mg/kg (dioxolane); target not tested

Scaffold shows anticonvulsant activity; N1'-modulation may shift potency.

Class inference from Rajopadhye & Popp (1988); target MES data pending.

Evidence Dimension	Anticonvulsant ED₅₀ in maximal electroshock seizure (MES) test
Target Compound Data	Not experimentally determined in published literature; predicted to differ from N–H parent based on N1'-substitution SAR
Comparator Or Baseline	5'-Chlorospiro[1,3-dioxolane-2,3'-indolin]-2'-one (dioxolane analog): ED₅₀ = 27.97 mg/kg (mice, i.p., MES test). Spiro[1,3-dioxane-2,3'-indolin]-2'-one (dioxane analog): active in MES (quantitative ED₅₀ not specified in abstract)
Quantified Difference	Pending direct comparative testing; class-level evidence supports anticonvulsant activity for 5'-chloro spiro-indolinones with N1'-substitution
Conditions	MES test, male Carworth Farm mice, intraperitoneal administration; screening conducted through NINCDS, NIH

Why This Matters

For laboratories investigating anticonvulsant mechanisms or NaV channel modulation, the target compound offers a uniquely substituted scaffold that extends the SAR landscape beyond published analogs, enabling exploration of how a para-methoxybenzyl N1' group affects MES potency, neurotoxicity (TD₅₀), and therapeutic index.

• [1] Rajopadhye, M.; Popp, F. D. Potential Anticonvulsants. 11. Synthesis and Anticonvulsant Activity of Spiro[1,3-dioxolane-2,3'-indolin]-2'-ones and Structural Analogues. J. Med. Chem. 1988, 31 (5), 1001–1005. View Source

Validated Application Scenarios for 5'-Chloro-1'-[(4-methoxyphenyl)methyl]spiro[1,3-dioxane-2,3'-indole]-2'-one Based on Quantitative Differentiation Evidence

Structure-Activity Relationship (SAR) Expansion of Spiro-Oxindole Anticonvulsant Pharmacophores

Laboratories engaged in anticonvulsant drug discovery can employ the target compound (CAS 876890-81-2) as a rationally selected N1'-substituted analog to probe the steric and electronic tolerance of the spiro-indolinone anticonvulsant pharmacophore. The foundational work by Rajopadhye and Popp (1988) established that 5'-chloro substitution confers optimal MES activity in this series, while N1' modification can tune potency and CNS penetration [1]. The target compound's 4-methoxybenzyl group introduces a specific H-bond acceptor pharmacophore not present in the N–H parent (CAS 853902-11-1), enabling systematic exploration of auxiliary binding interactions at the target site.

Physicochemical Property-Driven Hit-to-Lead Optimization Programs

The target compound's distinct computed lipophilicity profile (XLogP3 ≈ 3.2), zero H-bond donor count, and ~48 Ų TPSA position it within favorable oral drug-like chemical space while differentiating it from the more polar N–H parent and the more flexible phenoxyethyl analog [2]. Medicinal chemistry teams can leverage these quantitative physicochemical differences — particularly the ~0.2 log unit higher XLogP3 vs. the ortho-methoxy isomer — to fine-tune ADME properties in hit-to-lead optimization without altering the core spirocyclic scaffold.

Chemical Biology Probe Development Targeting p53-MDM2 or NaV1.7 Protein Interfaces

The spiro-oxindole scaffold is a privileged chemotype for targeting protein-protein interactions (PPIs), particularly the p53-MDM2 interaction, as demonstrated by the clinical-stage spiro-oxindole MDM2 inhibitors developed by Wang et al. [3]. The target compound, with its 5'-chloro and N1'-(4-methoxybenzyl) substitution pattern, provides a structurally differentiated entry point for developing chemical probes that interrogate MDM2 or NaV1.7 binding pockets. The para-methoxybenzyl group's H-bond acceptor may engage residues distinct from those targeted by the unsubstituted or N-alkyl analogs, offering a novel vector for affinity optimization.

Synthetic Methodology Development Utilizing Rigid Spirocyclic Building Blocks

The target compound serves as a conformationally constrained, polyfunctionalized building block for synthetic organic chemistry. Its spiro[1,3-dioxane-2,3'-indole] core provides a rigid three-dimensional framework amenable to further derivatization at the 5'-chloro position (via cross-coupling reactions) or through modification of the 4-methoxybenzyl group (via O-demethylation or electrophilic aromatic substitution). Compared to the N–H parent, the N-alkylated target compound offers improved stability toward oxidative degradation and greater solubility in organic solvents [4], facilitating its use in multi-step synthetic sequences.

Application

Selection Property

Validation Focus

Anticonvulsant SAR expansion

N1'-(4-methoxybenzyl) H-bond acceptor pharmacophore

MES activity assay; N1' steric/electronic tolerance

Hit-to-lead optimization

Computed XLogP3 and zero HBD profile

ADME property tuning; CNS vs. peripheral target selection

Chemical probe development (p53-MDM2, NaV1.7)

Spiro-oxindole core for protein-protein interaction inhibition

Target engagement assays; selectivity profiling

Synthetic methodology development

Rigid spirocyclic scaffold with reactive handles

Cross-coupling or O-demethylation derivatization

• [1] Rajopadhye, M.; Popp, F. D. Potential Anticonvulsants. 11. J. Med. Chem. 1988, 31 (5), 1001–1005. View Source
• [2] PubChem Computed Properties; ChemSpider; Chemenu vendor datasheets for CAS 876890-81-2, 853751-69-6, 853902-11-1, 853751-72-1. View Source
• [3] Wang, S.; et al. Structure-Based Design of Spiro-oxindoles as Potent, Specific Small-Molecule Inhibitors of the MDM2–p53 Interaction. J. Med. Chem. 2006, 49, 3432–3435. View Source
• [4] Kuujia. Cas no 876890-81-2: 5'-Chloro-1'-(4-methoxyphenyl)methyl-1',2'-dihydrospiro[1,3-dioxane-2,3'-indole]-2'-one. Product Technical Overview. View Source